(4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole)

• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol
• IUPAC Name: (4S)-4-benzyl-2-[1-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]ethyl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C22H24N2O2/c1-16(21-23-19(14-25-21)12-17-8-4-2-5-9-17)22-24-20(15-26-22)13-18-10-6-3-7-11-18/h2-11,16,19-20H,12-15H2,1H3/t19-,20-/m0/s1
• InChI Key: ODTYNTHHTVOVID-PMACEKPBSA-N
• Isomeric SMILES: CC(C1=N[C@H](CO1)CC2=CC=CC=C2)C3=N[C@H](CO3)CC4=CC=CC=C4
• Canonical SMILES: CC(C1=NC(CO1)CC2=CC=CC=C2)C3=NC(CO3)CC4=CC=CC=C4

Description

(4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) is a useful research compound. Its molecular formula is C22H24N2O2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
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Biological Activity

The compound (4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) is a member of the oxazole family, which has gained attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial properties, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C$_{25}$H$_{28}$N$_2$O$_2$
• CAS Number : 698350-53-7
• Molecular Weight : 396.50 g/mol

The compound features a bis(oxazole) structure that contributes to its biological activity. The oxazole moiety is known for its role in various pharmacological applications.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of oxazole derivatives. Specifically, compounds similar to (4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) have demonstrated significant activity against various pathogens.

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Candida albicans	0.03 - 0.5 μg/mL
Cryptococcus neoformans	0.25 - 2 μg/mL
Aspergillus fumigatus	0.25 - 2 μg/mL

These findings suggest that the compound may possess broad-spectrum antifungal activity.

The mechanism by which oxazole derivatives exert their antimicrobial effects often involves interference with cellular processes such as protein synthesis or disruption of membrane integrity. Studies indicate that these compounds may target specific enzymes or metabolic pathways in fungi and bacteria.

Pharmacokinetics

Pharmacokinetic studies of related oxazole compounds have shown promising results regarding their stability and metabolism. For instance, certain derivatives exhibited half-lives of over 69 minutes in human liver microsomes, indicating potential for therapeutic use with minimal toxicity .

Case Study 1: Antifungal Efficacy

A study conducted on various oxazole derivatives revealed that compounds A30-A34 displayed excellent antifungal properties against Candida albicans, with MIC values significantly lower than those of conventional antifungal agents. This study emphasizes the potential of (4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) as a lead compound for further development in antifungal therapies .